Cas no 88780-84-1 (7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine)

• Product Name: 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine
• CAS No: 88780-84-1
• MF: C₄H₃ClN₆
• MW: 170.559817552567
• MDL: MFCD12196913
• CID: 621570
• PubChem ID: 522904
• Update Time: 2025-05-19

7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazolo[4,5-d]pyrimidin-5-amine, 7-chloro-
• 7-chloro-2H-triazolo[4,5-d]pyrimidin-5-amine
• 7-Chloro-3H-1,2,3-triazolo[4,5-d]pyrimidin-5-amine
• 5-Amino-7-chloro-v-triazolo[4,5-d]pyrimidine
• 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine
• 7-Chloro-6H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine
• CS-0081728
• 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidine-5-amine
• 7-Chloro-1H-1,2,3-triazolo[4,5-d]pyrimidin-5-amine
• A855565
• HHVGSGWNKPENEQ-UHFFFAOYSA-N
• DTXSID00335107
• 88780-84-1
• 7-Chloro-1H-1,2,3-triazolo[4,5-d]pyrimidin5-amine
• 3H-v-Triazolo[4,5-d]pyrimidine, 5-amino-7-chloro-
• 2-amino-6-chloro-8-azapurine
• AKOS006344158
• 1135074-15-5
• 7-Chloro-3H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine
• 7-Chloro-1H-1,2,3triazolo[4,5-d]pyrimidin-5-amine
• SCHEMBL4052700
• 7-chloro-2H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine
• DB-415367

• MDL： MFCD12196913
• Inchi： 1S/C4H3ClN6/c5-2-1-3(10-11-9-1)8-4(6)7-2/h(H3,6,7,8,9,10,11)
• InChI Key： HHVGSGWNKPENEQ-UHFFFAOYSA-N
• SMILES： ClC1C2C(=NNN=2)N=C(N)N=1

Computed Properties

• Exact Mass: 170.0107718g/mol
• Monoisotopic Mass: 170.0107718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 2.45±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 261.1±50.0 ºC (760 Torr),
• Flash Point: 111.7±30.1 ºC,
• Solubility: Slightly soluble (6.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine

Professional Introduction to 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine (CAS No. 88780-84-1)

7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 88780-84-1, belongs to the triazolopyrimidine class of molecules, which are known for their broad spectrum of biological activities. The presence of both chloro and amino substituents in its structure enhances its potential as a versatile intermediate in drug discovery and development.

The chemical structure of 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine consists of a fused triazolopyrimidine ring system, which is a key feature contributing to its pharmacological relevance. The triazolopyrimidine scaffold is a privileged structure in medicinal chemistry, often found in various therapeutic agents due to its ability to interact with biological targets effectively. The chloro group at the 7-position and the amino group at the 5-position provide sites for further functionalization, making this compound a valuable building block for synthesizing more complex molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these diseases, cancer remains a major global health challenge. 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine has shown promise as a lead compound in the development of anticancer agents. Its ability to inhibit key enzymes involved in cell proliferation and survival pathways has been extensively studied. For instance, preliminary studies have indicated that this compound can interfere with the activity of kinases, which are critical enzymes in cancer cell signaling pathways.

Moreover, the structural features of 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine make it an attractive candidate for further derivatization to enhance its pharmacological properties. Researchers have explored various synthetic strategies to modify the chloro and amino groups to improve solubility, bioavailability, and target specificity. These modifications have led to the discovery of several analogs with enhanced efficacy and reduced toxicity compared to the parent compound.

The significance of this compound is further underscored by its role in preclinical studies aimed at identifying new drug candidates. Preclinical trials have demonstrated that derivatives of 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine exhibit potent antitumor activity in vitro and in vivo. These findings have prompted researchers to investigate its potential for clinical translation. The compound's mechanism of action involves multiple pathways, including inhibition of angiogenesis and induction of apoptosis in cancer cells.

In addition to its anticancer potential, 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine has been explored for its antimicrobial properties. Emerging evidence suggests that this compound can disrupt bacterial cell wall synthesis and inhibit the growth of drug-resistant strains. This finding is particularly relevant in light of the growing crisis posed by antibiotic resistance worldwide. The ability of this compound to interact with bacterial targets provides a new avenue for developing novel antimicrobial agents.

The synthesis of 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process and minimize side reactions. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed cyclizations have been particularly useful in constructing the triazolopyrimidine core structure efficiently.

The pharmacokinetic profile of 7-chloro-1H-[1,2,3]triazolo[4,5-d]pyrimidin-5-amine has also been a focus of investigation. Studies have shown that this compound exhibits favorable absorption、distribution、metabolism،and excretion (ADME) properties when administered orally or intravenously. These findings are crucial for determining optimal dosing regimens and minimizing potential drug-drug interactions in clinical settings.

The future direction of research on 7-chloro-1H-[1，2，3-triazolo[4，5-d]pyrimidin- 5-amine(CAS No. 88780 -84 -1) includes exploring its potential in combination therapies with other anticancer agents. Preclinical data suggest that combining this compound with existing chemotherapeutic drugs can lead to synergistic effects，enhancing overall treatment outcomes. Additionally，investigators are looking into using computational methods such as molecular docking and virtual screening to identify new derivatives with improved pharmacological properties.

In conclusion， 7-chloro - 1H-[ 12， 3-triazo lo [45d] pyr imidin - 5-am ine is a promis ing compoun d with broad pharma cologica l app licatio ns. Its unique structural features， coupled with its demonstrated biological activities， make it an invaluable asset in pharmaceutical research. Further studies are warranted to fully elucidate its therapeutic potential and develop novel drug candidates based on this scaffold.